Silicon-31

• CAS: 14276-49-4
• Synonyms: 31Si radioisotope; Si-31 radioisotope; Silicon-31
• Molecular Formula: Si
• Molecular Weight: 30.975363 g/mol
• SMILES: [Si]
• InChI: InChI=1S/Si/i1+3
• InChIKey: XUIMIQQOPSSXEZ-AKLPVKDBSA-N

Silicon-31 (³¹Si) is a radioactive isotope of silicon with a mass number of 31, characterized by a half-life of approximately 157.3 minutes and a nuclear spin of 3/2. This radionuclide undergoes beta-minus (β⁻) decay, transforming into the stable isotope Phosphorus-31 (³¹P) with a decay energy of 1.49151(4) MeV.

Silicon-31 (CAS 14276-49-4): Properties, Specifications, and Procurement Considerations for Radioisotopic Tracer Applications

Silicon-31 (³¹Si) is a radioactive isotope of silicon with a mass number of 31, characterized by a half-life of approximately 157.3 minutes and a nuclear spin of 3/2 [1]. This radionuclide undergoes beta-minus (β⁻) decay, transforming into the stable isotope Phosphorus-31 (³¹P) with a decay energy of 1.49151(4) MeV [2]. Unlike the naturally abundant stable silicon isotopes (²⁸Si, ²⁹Si, ³⁰Si), Silicon-31 is produced artificially, primarily via the ³¹P(n,p)³¹Si reaction using fast neutrons in nuclear reactors [3].

• [1] EBI. CHEBI:37977 - silicon-31 atom. European Bioinformatics Institute, 2010. Available at: https://www.ebi.ac.uk/chebi/CHEBI:37977 View Source
• [2] ChemLin. Silicon-31 - isotopic data and properties. ChemLin, 2025. Available at: https://chemlin.org/isotope/silicon-31 View Source
• [3] Krijger, G.C. Preparation of 31Si-labelled silicate: A radiotracer for silicon studies in biosystems. TU Delft Repository, 2010. Available at: https://repository.tudelft.nl/record/uuid:0d0f9be6-633b-4619-90c9-a19b1ca3a7c0 View Source

Why Generic Substitution of Silicon-31 Fails: Radioactive Half-Life and Decay Mode Dictate Experimental Feasibility

Substituting Silicon-31 with other silicon isotopes is not feasible due to fundamental differences in nuclear properties that directly dictate experimental applicability. Stable silicon isotopes (²⁸Si, ²⁹Si, ³⁰Si) lack the radioactivity required for radiotracer studies, while other radioactive silicon isotopes possess half-lives that are either impractically long (³²Si, 170 years) or too short (<7 seconds) for meaningful biological or environmental tracing [1]. The specific 157.3-minute half-life of ³¹Si represents a unique temporal window that enables experimental protocols lasting several hours while minimizing long-term radioactive waste concerns [2]. Furthermore, the β⁻ decay to ³¹P provides a quantifiable signal for detection and quantification in tracer studies, a feature absent in stable isotope analogs [3].

• [1] DBpedia. Isotopes of silicon. DBpedia, 2015. Available at: http://fragments.dbpedia.org/2015-10/en?subject=http://dbpedia.org/resource/Isotopes_of_silicon View Source
• [2] ChemLin. Silicon-31 - isotopic data and properties. ChemLin, 2025. Available at: https://chemlin.org/isotope/silicon-31 View Source
• [3] Taylor, G.A., Pullen, R.G., Keith, A.B., Edwardson, J.A. Germanium-68 as a possible marker for silicon transport in rat brain. Neurochemical Research, 1992, 17(12), 1181-1185. DOI: 10.1007/BF00968396 View Source

Silicon-31 Quantitative Evidence: Head-to-Head Comparisons for Informed Procurement

Radioactive Decay Properties Differentiate Silicon-31 from Stable Silicon Isotopes for Tracer Applications

Silicon-31 exhibits radioactive β⁻ decay with a 100% branching ratio to stable ³¹P, providing a detectable signal absent in stable silicon isotopes [1]. While stable ²⁹Si is NMR-active with relative sensitivity of 7.84 × 10⁻³ (¹H = 1.00), it lacks the radioactive emission required for high-sensitivity radiotracer detection [2]. ³¹Si's nuclear spin (I = 3/2) and magnetogyric ratio make it theoretically NMR-active, but its short half-life and radioactivity preclude practical NMR use compared to stable ²⁹Si [3].

Evidence Dimension	Radioactivity and detection capability
Target Compound Data	β⁻ decay, 100% branching to ³¹P, decay energy 1.49151(4) MeV, γ emission 1266.2(14) keV (0.0554% intensity)
Comparator Or Baseline	Stable ²⁹Si: No radioactivity, NMR relative sensitivity 7.84 × 10⁻³ vs ¹H
Quantified Difference	³¹Si provides radioactive detection signal; ²⁹Si provides NMR signal but with 1000× lower sensitivity than ¹H
Conditions	Nuclear decay measurement vs. NMR spectroscopy at 2.3488 T

Why This Matters

³¹Si enables picogram-level detection in tracer studies through radioactive counting, whereas stable isotopes require mass spectrometry or NMR with significantly lower sensitivity.

• [1] ChemLin. Silicon-31 - isotopic data and properties. ChemLin, 2025. Available at: https://chemlin.org/isotope/silicon-31 View Source
• [2] Silicon Comparison Table. University of Ottawa, Astronomy Database. Available at: https://www.site.uottawa.ca/~tcl/factguru1/astronomy/silicon_table.html View Source
• [3] EBI. CHEBI:37977 - silicon-31 atom. European Bioinformatics Institute, 2010. Available at: https://www.ebi.ac.uk/chebi/CHEBI:37977 View Source

Half-Life Ranking Among Silicon Radioisotopes Dictates Experimental Duration Constraints

Silicon-31 possesses a half-life of 157.24(20) minutes, ranking second-longest among all silicon radioisotopes after ³²Si (approximately 150-170 years) [1]. All other known silicon radioisotopes have half-lives under 7 seconds [2]. This specific half-life provides sufficient time for multi-hour biological uptake, distribution, and excretion studies while avoiding the long-term waste management and extended monitoring requirements associated with ³²Si [3].

Evidence Dimension	Half-life
Target Compound Data	157.24(20) minutes (9.434 × 10³ seconds)
Comparator Or Baseline	³²Si: ~150-170 years; all other Si radioisotopes: <7 seconds
Quantified Difference	³¹Si half-life is ~5×10⁵ times shorter than ³²Si and >1.3×10³ times longer than the next-longest radioisotope
Conditions	Standard radioactive decay measurement

Why This Matters

³¹Si's half-life enables practical 4-8 hour tracer experiments without the multi-year waste disposal and safety protocols required for ³²Si.

• [1] ChemLin. Silicon-31 - isotopic data and properties. ChemLin, 2025. Available at: https://chemlin.org/isotope/silicon-31 View Source
• [2] DBpedia. Isotopes of silicon. DBpedia, 2015. Available at: http://fragments.dbpedia.org/2015-10/en?subject=http://dbpedia.org/resource/Isotopes_of_silicon View Source
• [3] Taylor, G.A., Pullen, R.G., Keith, A.B., Edwardson, J.A. Germanium-68 as a possible marker for silicon transport in rat brain. Neurochemical Research, 1992, 17(12), 1181-1185. DOI: 10.1007/BF00968396 View Source

Tracer Sensitivity Comparison: Silicon-31 vs. Germanium-68 in Biological Silicon Studies

In rat tissue uptake studies, ³¹Si and ⁶⁸Ge (a chemical analog) demonstrated concomitant accumulation and release profiles, with ⁶⁸Ge substitution extending the limit of detection of Si by at least 5 orders of magnitude [1]. However, ³¹Si provides direct elemental tracing without the chemical analog limitations inherent to ⁶⁸Ge, which may not fully recapitulate silicon's specific biochemical interactions [2]. The short half-life of ³¹Si (156 min) necessitates rapid experimental execution, while ⁶⁸Ge (282 days) permits extended observation periods [3].

Evidence Dimension	Detection sensitivity and elemental specificity
Target Compound Data	Direct silicon detection via radioactive decay; limit of detection not explicitly reported but ⁶⁸Ge extends detection by 5 orders of magnitude
Comparator Or Baseline	⁶⁸Ge: extends Si detection limit by 10⁵-fold due to longer half-life enabling accumulation; half-life 282 days vs. 156 min
Quantified Difference	⁶⁸Ge provides 10⁵× enhanced detection sensitivity; ³¹Si provides 1.8×10³× shorter experimental duration requirement
Conditions	Rat tissue uptake studies, intraperitoneal injection, ³¹Si(OH)₄ and ⁶⁸Ge(OH)₄

Why This Matters

Selection between ³¹Si and ⁶⁸Ge depends on experimental priority: ³¹Si for direct elemental tracing with rapid turnover, ⁶⁸Ge for maximum sensitivity in long-term studies.

• [1] Mehard, C.W., Volcani, B.E. Similarity in uptake and retention of trace amounts of 31 silicon and 68 germanium in rat tissues and cell organelles. Bioinorganic Chemistry, 1975, 5(2), 107-124. DOI: 10.1016/s0006-3061(00)80055-1 View Source
• [2] Brasser, H.J. A tracer aided study on silicon chemistry in biological systems. PhD Thesis, Delft University of Technology, 2010. Available at: https://core.ac.uk/works/5806761 View Source
• [3] Taylor, G.A., Pullen, R.G., Keith, A.B., Edwardson, J.A. Germanium-68 as a possible marker for silicon transport in rat brain. Neurochemical Research, 1992, 17(12), 1181-1185. DOI: 10.1007/BF00968396 View Source

Analytical Precision in Isotope Dilution Mass Spectrometry Using Silicon-31

Isotope dilution analysis with ³¹Si achieved a precision within 2% for silica determination in rocks and minerals, compared to the classical gravimetric method which is time-consuming and subject to multiple sources of error [1]. The radiometric method using ³¹Si is described as "extremely rapid and simple" and "not subject to most of the interferences affecting the gravimetric method," including interferences from arsenate and phosphate that plague spectrophotometric methods [2].

Evidence Dimension	Analytical precision and freedom from interferences
Target Compound Data	Precision within 2%; free from most interferences affecting gravimetric and spectrophotometric methods
Comparator Or Baseline	Gravimetric method: time-consuming, subject to multiple error sources; Spectrophotometric: subject to arsenate and phosphate interferences
Quantified Difference	³¹Si isotope dilution achieves ≤2% precision while eliminating time-consuming gravimetric steps and interference corrections
Conditions	Silica determination in rocks and minerals, fusion with NaOH at 800°C, isotope ratio measurement

Why This Matters

³¹Si isotope dilution provides a rapid, interference-resistant alternative to classical gravimetric analysis for routine silica determination in geological samples.

• [1] Filby, R.H., Ball, T.K. The determination of silica in rocks and minerals by isotope dilution with silicon-31. Analyst, 1963, 88(1052), 891-893. DOI: 10.1039/AN9638800891 View Source
• [2] Filby, R.H., Ball, T.K. The determination of silica in rocks and minerals by isotope dilution with silicon-31. Analyst, 1963, 88(1052), 891-893. Available at: http://archive.nstl.gov.cn/Archives/browse.do?action=viewDetail&articleID=373b670eeb05606d View Source

In Vivo Tissue Distribution Kinetics Differentiate Silicon-31 from Germanium-68 for Short-Term Tracing

In rats injected with ³¹Si-labeled silicic acid, tissue distribution at 30 minutes post-injection showed kidney accumulation of 0.85% ID/g, skin 0.30% ID/g, testes 0.29% ID/g, bone 0.26% ID/g, liver 0.22% ID/g, and brain 0.13% ID/g [1]. This pattern demonstrates active exclusion by the blood-brain barrier [2]. In contrast, ⁶⁸Ge studies showed detectable brain accumulation with Kin ≈ 10⁻⁴ ml/min/g, enabling long-term brain transport studies impossible with ³¹Si due to its short half-life [3].

Evidence Dimension	Tissue distribution kinetics and blood-brain barrier permeability
Target Compound Data	Kidney: 0.85% ID/g; Skin: 0.30% ID/g; Bone: 0.26% ID/g; Liver: 0.22% ID/g; Brain: 0.13% ID/g at 30 min
Comparator Or Baseline	⁶⁸Ge: BBB permeability Kin ≈ 10⁻⁴ ml/min/g, detectable brain accumulation over 3 days
Quantified Difference	³¹Si shows 6.5× higher kidney accumulation vs. brain; ⁶⁸Ge enables 2.5×10³× longer observation window
Conditions	Rat model, intravenous or intraperitoneal injection, tissue harvest at 30 min (³¹Si) vs. 5 min to 3 days (⁶⁸Ge)

Why This Matters

³¹Si provides precise short-term biodistribution data within the first hours post-administration, while ⁶⁸Ge is required for studies extending beyond 6-8 hours.

• [1] Berlyne, G.M., Shainkin-Kestenbaum, R., Yagil, R., Alfassi, Z., Kushelevsky, A., Etzion, Z. Distribution of 31Silicon-Labeled silicic acid in the rat. Biological Trace Element Research, 1986, 10, 159-162. DOI: 10.1007/BF02795565 View Source
• [2] Mehard, C.W., Volcani, B.E. Similarity in uptake and retention of trace amounts of 31 silicon and 68 germanium in rat tissues and cell organelles. Bioinorganic Chemistry, 1975, 5(2), 107-124. DOI: 10.1016/s0006-3061(00)80055-1 View Source
• [3] Taylor, G.A., Pullen, R.G., Keith, A.B., Edwardson, J.A. Germanium-68 as a possible marker for silicon transport in rat brain. Neurochemical Research, 1992, 17(12), 1181-1185. DOI: 10.1007/BF00968396 View Source

Preparation Yield and Specific Activity: Carrier-Free vs. Enriched Production Routes

No-carrier-added ³¹Si production via the ³¹P(n,p)³¹Si reaction with Dowex anion exchange purification yields an activity concentration of 3.8 × 10⁶ Bq/ml with only 3.2 × 10³ Bq/ml ³²P byproduct, and a specific activity exceeding 17 TBq/g [1]. This carrier-free preparation is suitable for biological systems without the confounding effects of carrier silicon [2]. In contrast, enriched stable ³⁰Si is required as precursor for alternative production routes, adding procurement complexity and cost [3].

Evidence Dimension	Production yield, purity, and specific activity
Target Compound Data	Activity: 3.8 × 10⁶ Bq/ml; ³²P impurity: 3.2 × 10³ Bq/ml; Specific activity >17 TBq/g (carrier-free)
Comparator Or Baseline	Enriched ³⁰Si target route: requires isotopically enriched precursor material (³⁰Si natural abundance 3.1%)
Quantified Difference	Carrier-free method yields specific activity >17 TBq/g; ³²P impurity ratio ≈ 8.4 × 10⁻⁴ (0.084%)
Conditions	Nuclear reactor, fast neutron irradiation of ³¹P target, Dowex anion exchange purification

Why This Matters

The carrier-free production route delivers ultra-high specific activity ³¹Si without the need for costly enriched ³⁰Si precursor material, reducing procurement barriers for tracer studies.

• [1] Krijger, G.C. Preparation of 31Si-labelled silicate: A radiotracer for silicon studies in biosystems. TU Delft Repository, 2010. Available at: https://repository.tudelft.nl/record/uuid:0d0f9be6-633b-4619-90c9-a19b1ca3a7c0 View Source
• [2] Brasser, H.J. A tracer aided study on silicon chemistry in biological systems. PhD Thesis, Delft University of Technology, 2010. Available at: https://core.ac.uk/works/5806761 View Source
• [3] Stable Isotope. Silicon isotopes, enriched silicon, isotope silicon. Stable-Isotope.net, 2019. Available at: https://www.stable-isotope.net/silicon-isotopes.php View Source

Silicon-31 Best-Fit Research and Industrial Application Scenarios Based on Quantitative Differentiation

Short-Term Biological Radiotracer Studies (≤8 Hours)

³¹Si's 157.3-minute half-life is optimal for in vivo uptake, distribution, and excretion studies lasting up to 6-8 hours, after which signal decays below practical detection limits. As demonstrated in rat studies, tissue distribution can be quantified at 30 minutes post-injection with precision across multiple organs (kidney 0.85% ID/g, liver 0.22% ID/g) [1]. This temporal window is sufficient for acute pharmacokinetic assessments while minimizing long-lived radioactive waste concerns that would arise from ³²Si use [2].

Rapid Silica Quantification in Geological Samples via Isotope Dilution

³¹Si isotope dilution provides a validated method for silica determination in rocks and minerals with precision within 2%, free from the arsenate and phosphate interferences that compromise spectrophotometric methods [3]. The method is characterized as "extremely rapid and simple" compared to time-consuming gravimetric analysis, making it suitable for routine analytical workflows in geological laboratories with access to nuclear reactor facilities [4].

Industrial Tracer Studies for Silicon Transport in High-Temperature/Pressure Systems

³¹Si has been demonstrated as an effective radiotracer for measuring silica entrainment in steam within high-pressure boiler systems of large power stations [5]. The short half-life ensures that radioactive contamination of the industrial system is self-limiting, with activity decaying to background levels within 24-48 hours, eliminating the need for system decontamination that would be required with longer-lived radioisotopes [6].

Element-Specific Silicon Tracing in Biochemical Mechanism Studies

For investigations requiring direct elemental tracing of silicon without the biochemical limitations of chemical analogs, ³¹Si provides definitive elemental specificity. While ⁶⁸Ge offers 10⁵× enhanced detection sensitivity [7], it cannot fully recapitulate silicon's specific interactions with biological systems. ³¹Si remains the gold standard when experimental protocols can be completed within the 6-8 hour window, particularly for studies of silicic acid polymerization, metal-silicon interactions, and silicon's role in diatoms and yeast models [8].

• [1] Berlyne, G.M., Shainkin-Kestenbaum, R., Yagil, R., Alfassi, Z., Kushelevsky, A., Etzion, Z. Distribution of 31Silicon-Labeled silicic acid in the rat. Biological Trace Element Research, 1986, 10, 159-162. DOI: 10.1007/BF02795565 View Source
• [2] Taylor, G.A., Pullen, R.G., Keith, A.B., Edwardson, J.A. Germanium-68 as a possible marker for silicon transport in rat brain. Neurochemical Research, 1992, 17(12), 1181-1185. DOI: 10.1007/BF00968396 View Source
• [3] Filby, R.H., Ball, T.K. The determination of silica in rocks and minerals by isotope dilution with silicon-31. Analyst, 1963, 88(1052), 891-893. DOI: 10.1039/AN9638800891 View Source
• [4] Filby, R.H., Ball, T.K. The determination of silica in rocks and minerals by isotope dilution with silicon-31. Analyst, 1963, 88(1052), 891-893. Available at: http://archive.nstl.gov.cn/Archives/browse.do?action=viewDetail&articleID=373b670eeb05606d View Source
• [5] Snyman, G.C. Radioactive tracer measurement of silicon transfer in boiler-turbine systems. 1970. Available at: https://typeset.io/papers/radioactive-tracer-measurement-of-silicon-transfer-in-boiler-3v3e7pno9t View Source
• [6] ChemLin. Silicon-31 - isotopic data and properties. ChemLin, 2025. Available at: https://chemlin.org/isotope/silicon-31 View Source
• [7] Mehard, C.W., Volcani, B.E. Similarity in uptake and retention of trace amounts of 31 silicon and 68 germanium in rat tissues and cell organelles. Bioinorganic Chemistry, 1975, 5(2), 107-124. DOI: 10.1016/s0006-3061(00)80055-1 View Source
• [8] Brasser, H.J. A tracer aided study on silicon chemistry in biological systems. PhD Thesis, Delft University of Technology, 2010. Available at: https://core.ac.uk/works/5806761 View Source